Cas no 2368871-55-8 (Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester
• CAS No: 2368871-55-8
• MF: C₁₈H₁₉N₃O₃S
• MW: 357.42676281929
• MDL: MFCD31714266
• CID: 5223608
• Update Time: 2026-03-07

Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester

• MDL： MFCD31714266
• Inchi： 1S/C18H19N3O3S/c1-18(2,3)24-17(22)19-11-15-20-21-16(23-15)13-7-4-6-12(10-13)14-8-5-9-25-14/h4-10H,11H2,1-3H3,(H,19,22)
• InChI Key： JXHQWIUFAQJAHU-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NN=C(C2=CC=CC(C3SC=CC=3)=C2)O1

Additional information on Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester

Comprehensive Analysis of Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2368871-55-8)

The compound Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester (CAS No. 2368871-55-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3,4-oxadiazole core and a thienylphenyl substituent, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to the oxadiazole ring's known role in enhancing molecular stability and binding affinity.

In recent years, the demand for novel heterocyclic compounds like Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester has surged, driven by advancements in drug discovery and material science. The thienyl and phenyl moieties in its structure contribute to its lipophilicity, which is critical for membrane permeability in drug design. This aligns with current trends in personalized medicine, where researchers seek compounds with tailored pharmacokinetic properties.

The synthesis of CAS No. 2368871-55-8 involves multi-step organic reactions, often starting from 3-(2-thienyl)benzoic acid derivatives. Its tert-butyl carbamate (Boc) protecting group is a strategic feature, enabling selective deprotection during synthetic modifications. This flexibility has made it a valuable intermediate in the development of small-molecule inhibitors and enzyme modulators, topics frequently searched in academic and industrial databases.

From an SEO perspective, queries such as "oxadiazole derivatives in drug discovery" or "thienylphenyl compounds applications" reflect growing user interest. The compound’s relevance to cancer research and neurodegenerative disease studies further amplifies its visibility. Notably, its 1,3,4-oxadiazole-2-ylmethyl segment is often associated with antioxidant and anti-inflammatory properties, aligning with wellness trends.

In agrochemistry, Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester is explored for its potential as a plant growth regulator. Its structural motifs mimic natural signaling molecules, making it a candidate for sustainable crop protection solutions—a hot topic amid global food security debates. Patents and publications referencing this compound often highlight its low environmental persistence, a key concern for modern agriculture.

Analytical characterization of CAS No. 2368871-55-8 typically employs HPLC, NMR, and mass spectrometry. Researchers emphasize its high purity (>98%) for reliable experimental outcomes, a detail frequently queried by procurement specialists. Storage recommendations (e.g., -20°C under inert atmosphere) are also critical for maintaining stability, as noted in supplier databases.

In summary, Carbamic acid, N-[[5-[3-(2-thienyl)phenyl]-1,3,4-oxadiazol-2-yl]methyl]-, 1,1-dimethylethyl ester represents a versatile chemical entity with cross-disciplinary appeal. Its integration into high-throughput screening libraries and structure-activity relationship (SAR) studies underscores its enduring relevance in scientific innovation.